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Compound of Interest

Compound Name: NS-1619

Cat. No.: B1680089

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides essential safety and logistical information for the proper
disposal of NS-1619, a large-conductance Ca2+-activated potassium (BKCa, KCal.1l) channel
activator. Adherence to these procedures is critical due to the toxicological properties of this
compound.

Essential Safety and Chemical Information

NS-1619 is classified as a substance suspected of damaging fertility or the unborn child and
may cause damage to organs through prolonged or repeated exposure. Therefore, it must be
handled as a hazardous chemical with appropriate personal protective equipment (PPE),
including gloves, safety goggles, and a lab coat. All work with NS-1619 should be conducted in
a well-ventilated area, preferably within a chemical fume hood.

The following tables summarize the key quantitative data for NS-1619:

Table 1: Chemical and Physical Properties of NS-1619
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Property

Value

Chemical Name

1,3-Dihydro-1-[2-hydroxy-5-
(trifluoromethyl)phenyl]-5-(trifluoromethyl)-2H-

benzimidazol-2-one

Molecular Formula CisHsFsN20:2

Molecular Weight 362.23 g/mol

CAS Number 153587-01-0

Solubility Soluble in DMSO and ethanol
Appearance Solid

Table 2: Safety and Hazard Information for NS-1619

Hazard Statement

GHS Classification

Precautionary Statement

Suspected of damaging fertility
or the unborn child

Reproductive Toxicity

(Category 2)

P201: Obtain special

instructions before use.

May cause damage to organs
through prolonged or repeated

exposure

Specific Target Organ Toxicity -
Repeated Exposure (Category
2)

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

P314: Get medical
advice/attention if you feel

unwell.

P501: Dispose of
contents/container to an

approved waste disposal plant.

[1]
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Step-by-Step Disposal Procedure

Given the hazardous nature of NS-1619, particularly its reproductive toxicity, it is imperative
that it is disposed of as hazardous chemical waste.[1][2] Under no circumstances should NS-
1619 or its solutions be disposed of down the drain or in regular solid waste.[2][3][4]

1. Waste Segregation and Collection:

Solid NS-1619: Collect any unused or waste solid NS-1619 in a dedicated, clearly labeled
hazardous waste container.

Solutions of NS-1619: Collect all solutions containing NS-1619 in a separate, leak-proof, and
chemically compatible hazardous waste container. Do not mix with other incompatible waste
streams.

Contaminated Materials: Any materials that have come into contact with NS-1619, such as
pipette tips, gloves, bench paper, and empty vials, must also be disposed of as hazardous
waste.[2] These items should be collected in a designated, sealed bag or container.

. Container Management:

All hazardous waste containers must be in good condition and compatible with the chemical
waste.

Keep waste containers securely closed except when adding waste.

Label all waste containers clearly with "Hazardous Waste," the full chemical name ("NS-
1619"), and the associated hazards (e.g., "Reproductive Toxin," "Toxic").

. Storage:

Store hazardous waste containers in a designated, well-ventilated, and secure area away
from general laboratory traffic.

Ensure that the storage area has secondary containment to prevent the spread of material in
case of a leak.

. Disposal Request:
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» Follow your institution's specific procedures for hazardous waste pickup. This typically
involves submitting a request to your Environmental Health and Safety (EHS) department.

e Do not attempt to transport hazardous waste off-site yourself.

Experimental Protocols

Currently, there are no established and verified laboratory protocols for the chemical
inactivation or neutralization of NS-1619 prior to disposal. The chemical stability of the
benzimidazolone and trifluoromethylphenyl structures makes simple degradation challenging in
a standard laboratory setting. Therefore, the recommended and safest procedure is collection
and disposal via a licensed hazardous waste management company.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of NS-1619.
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Caption: Logical workflow for the proper disposal of NS-1619 waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of NS-1619, thereby protecting themselves, their colleagues, and the environment.
Always consult your institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of NS-1619: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680089#ns-1619-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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